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Compound of Interest

Compound Name: Phenylselenyl bromide

Cat. No.: B105852 Get Quote

An In-depth Technical Guide to the Synthesis of Phenylselenyl Bromide from Diphenyl

Diselenide and Bromine

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the synthesis of phenylselenyl
bromide from diphenyl diselenide and bromine. Phenylselenyl bromide is a versatile reagent

in organic synthesis, primarily used to introduce the phenylselenyl group into molecules, which

is a key step in the formation of α,β-unsaturated carbonyl compounds and in various cyclization

reactions.[1][2]

The synthesis is achieved through the oxidative cleavage of the selenium-selenium bond in

diphenyl diselenide by molecular bromine.[3] This reaction, known as brominolysis, is typically

quantitative and can be performed in situ for immediate use in subsequent synthetic steps.[4]

[5][6]

Quantitative Data Summary
The following table summarizes the key quantitative data for the reactant, diphenyl diselenide,

and the product, phenylselenyl bromide.
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Property Diphenyl Diselenide Phenylselenyl Bromide

CAS Number 1666-13-3[1] 34837-55-3[2][7]

Molecular Formula C₁₂H₁₀Se₂[1] C₆H₅SeBr[2][7]

Molecular Weight 312.15 g/mol [1] 235.97 g/mol [2][7]

Appearance Yellow crystalline solid[1]
Dark brownish to black

crystals[4]

Melting Point 59-61 °C[1] 58-62 °C[2][4][8]

Boiling Point Not applicable 107-108 °C at 15 mmHg[2][4]

Purity
Commercially available in

various purities
≥97%[7][8]

Solubility
Soluble in dichloromethane,

THF, hot hexane[1]

Soluble in toluene,

dichloromethane[4][9]

Experimental Protocol
This section details the experimental methodology for the synthesis of phenylselenyl bromide
from diphenyl diselenide and bromine.

Materials and Reagents:

Diphenyl diselenide (Ph₂Se₂)

Bromine (Br₂)

Dichloromethane (CH₂Cl₂), anhydrous

Petroleum ether or hexane for recrystallization

Apparatus:

Round-bottom flask

Magnetic stirrer and stir bar
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Dropping funnel

Ice bath

Rotary evaporator

Standard glassware for filtration and recrystallization

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping

funnel, dissolve diphenyl diselenide in anhydrous dichloromethane (CH₂Cl₂).

Cooling: Cool the solution to 0 °C using an ice bath.

Addition of Bromine: Slowly add an equimolar amount of bromine, dissolved in a small

amount of dichloromethane, to the stirred solution via the dropping funnel. The reaction is

rapid, and the color of the bromine should disappear almost immediately.[9]

Reaction Completion: After the addition is complete, stir the reaction mixture for an additional

minute at 0 °C.[9]

Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude phenylselenyl bromide can be purified by recrystallization from

petroleum ether, ethanol-free chloroform, or diethyl ether to yield dark red or orange crystals.

[4] Alternatively, it can be purified by vacuum distillation.[4]

Characterization:

The identity and purity of the synthesized phenylselenyl bromide can be confirmed using

standard analytical techniques such as:

Melting Point Determination: Compare the observed melting point with the literature value

(58-62 °C).[2][4][8]

NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy can be used to confirm the structure of

the product.
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Mass Spectrometry: To confirm the molecular weight of the product.

Reaction Workflow Diagram
The following diagram illustrates the logical workflow for the synthesis of phenylselenyl
bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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